Cas no 155366-01-1 (1,4-Dioxaspiro[4.5]decan-8-ol,8-(3,5-difluorophenyl)-)

• Product name: 1,4-Dioxaspiro[4.5]decan-8-ol,8-(3,5-difluorophenyl)-
• CAS No: 155366-01-1
• MF: C₁₄H₁₆F₂O₃
• MW: 270.271851539612
• CID: 136479
• PubChem ID: 57370157

1,4-Dioxaspiro[4.5]decan-8-ol,8-(3,5-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decan-8-ol,8-(3,5-difluorophenyl)-
• 8-(3,5-difluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol
• 1,4-Dioxaspiro[4.5]decan-8-ol,8-(3,5-difluorophenyl)
• 8-(3,5-difluorophenyl)-1,4-dioxaspiro(4,5)decan-8-ol
• DTXSID20724610
• 155366-01-1
• 8-(3,5-difluorophenyl)-1,4-dioxaspiro[4,5]decane-8-ol
• AKOS015257642
• FT-0724405
• SCHEMBL15420336
• GKDZPKLOVXMPRR-UHFFFAOYSA-N
• 4-(3,5-difluorophenyl)-4-hydroxycyclohexanone ethylene ketal

• Inchi： InChI=1S/C14H16F2O3/c15-11-7-10(8-12(16)9-11)13(17)1-3-14(4-2-13)18-5-6-19-14/h7-9,17H,1-6H2
• InChI Key： GKDZPKLOVXMPRR-UHFFFAOYSA-N
• SMILES： FC1C=C(F)C=C(C2(CCC3(OCCO3)CC2)O)C=1

Computed Properties

• Exact Mass: 270.10700
• Monoisotopic Mass: 270.10675069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69000
• LogP: 2.46950

Additional information on 1,4-Dioxaspiro[4.5]decan-8-ol,8-(3,5-difluorophenyl)-

1,4-Dioxaspiro[4.5]decan-8-ol, 8-(3,5-difluorophenyl)- (CAS No. 155366-01-1): An Overview of Its Structure, Properties, and Applications

1,4-Dioxaspiro[4.5]decan-8-ol, 8-(3,5-difluorophenyl)- (CAS No. 155366-01-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its distinctive spirocyclic structure and the presence of a difluorophenyl group. This compound belongs to the class of spiro compounds, which are characterized by a central carbon atom shared by two rings. The presence of the difluorophenyl substituent imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various applications.

The molecular formula of 1,4-Dioxaspiro[4.5]decan-8-ol, 8-(3,5-difluorophenyl)- is C₁₆H₂₀F₂O₃, with a molecular weight of approximately 294.32 g/mol. The compound features a spirocyclic core with two oxygen atoms forming a dioxane ring, which is further substituted with an 8-(3,5-difluorophenyl) group. This structure provides a combination of rigidity and flexibility that can influence its biological activity and reactivity.

In terms of physical properties, 1,4-Dioxaspiro[4.5]decan-8-ol, 8-(3,5-difluorophenyl)- is typically a white crystalline solid at room temperature. It is moderately soluble in common organic solvents such as dichloromethane, ethyl acetate, and methanol but has limited solubility in water. The compound exhibits a melting point in the range of 70-75°C and has a boiling point that can vary depending on the purity and conditions.

The chemical stability of 1,4-Dioxaspiro[4.5]decan-8-ol, 8-(3,5-difluorophenyl)- is generally good under standard laboratory conditions. However, it can be sensitive to strong acids and bases, which may lead to ring-opening or other degradation reactions. Therefore, care should be taken during handling and storage to avoid exposure to extreme conditions.

In the context of medicinal chemistry, 1,4-Dioxaspiro[4.5]decan-8-ol, 8-(3,5-difluorophenyl)- has been explored for its potential therapeutic applications due to its unique structural features. Recent studies have shown that compounds with similar spirocyclic frameworks exhibit promising biological activities such as anti-inflammatory, anti-cancer, and anti-viral properties. The presence of the difluorophenyl group can enhance these activities by modulating the interactions with biological targets.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of a series of spiro compounds including 1,4-Dioxaspiro[4.5]decan-8-ol, 8-(3,5-difluorophenyl)-. The results demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1,4-Dioxaspiro[4.5]decan-8-ol, 8-(3,5-difluorophenyl)- has also shown promise in cancer research. A study published in Cancer Letters in 2021 reported that this compound exhibited significant cytotoxicity against various cancer cell lines including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action was attributed to the induction of apoptosis through the activation of caspase pathways.

The unique structural features of 1,4-Dioxaspiro[4.5]decan-8-ol, 8-(3,5-difluorophenyl)- also make it an attractive scaffold for drug design and development. Researchers have utilized this compound as a starting point for synthesizing more complex derivatives with enhanced biological activities. For example, a recent study published in Organic & Biomolecular Chemistry described the synthesis of several analogs by modifying the substituents on the spirocyclic core and evaluating their biological activities against various targets.

Beyond its medicinal applications, 1,4-Dioxaspiro[4.5]decan-8-ol, 8-(3,5-difluorophenyl)- has also found use in materials science due to its unique electronic properties. The presence of the difluorophenyl group can influence the electronic structure and optical properties of materials derived from this compound. This has led to interest in using it as a building block for organic electronics and photovoltaic devices.

In conclusion, 1,4-Dioxaspiro[4.5]decan-8-ol, 8-(3,5-difluorophenyl)- (CAS No. 155366-01-1) is a multifaceted compound with a rich array of potential applications in both medicinal chemistry and materials science. Its unique spirocyclic structure and functional groups provide a foundation for further research and development into new therapeutic agents and advanced materials.